Cas no 52376-81-5 (Hydrazinecarboxamide, 2-[1-(4-nitrophenyl)ethylidene]-)

• Product Name: Hydrazinecarboxamide, 2-[1-(4-nitrophenyl)ethylidene]-
• CAS No: 52376-81-5
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 1577176
• PubChem ID: 9618604
• Update Time: 2025-07-02

Hydrazinecarboxamide, 2-[1-(4-nitrophenyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide, 2-[1-(4-nitrophenyl)ethylidene]-
• 4'-Nitroacetophenonesemicarbazone
• [(E)-1-(4-nitrophenyl)ethylideneamino]urea
• Z49560705
• 52376-81-5
• BS-32520
• p-Nitroacetophenone semicarbazone
• SR-01000036417-1
• A918366
• AKOS001060848
• [(E)-[1-(4-nitrophenyl)ethylidene]amino]urea
• SR-01000036417
• CS-0210811
• 4'-Nitroacetophenone semicarbazone

• MDL： MFCD03948445
• Inchi： 1S/C9H10N4O3/c1-6(11-12-9(10)14)7-2-4-8(5-3-7)13(15)16/h2-5H,1H3,(H3,10,12,14)/b11-6+
• InChI Key： IPWIWSSRLKCYGQ-IZZDOVSWSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/C(/C)=N/NC(N)=O)=O

Computed Properties

• Exact Mass: 222.0754
• Monoisotopic Mass: 222.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 110.62

Additional information on Hydrazinecarboxamide, 2-[1-(4-nitrophenyl)ethylidene]-

Research Briefing on Hydrazinecarboxamide, 2-[1-(4-nitrophenyl)ethylidene]- (CAS: 52376-81-5) in Chemical Biology and Pharmaceutical Applications

Hydrazinecarboxamide, 2-[1-(4-nitrophenyl)ethylidene]- (CAS: 52376-81-5) is a hydrazone derivative with significant potential in chemical biology and pharmaceutical research. Recent studies have explored its structural properties, biological activities, and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and relevance to drug development.

The compound has garnered attention due to its unique chemical structure, which features a hydrazinecarboxamide backbone and a 4-nitrophenyl moiety. This combination confers distinct electronic and steric properties, making it a promising candidate for targeting specific biological pathways. Recent synthetic approaches have optimized yield and purity, enabling more extensive biological evaluations.

In vitro studies have demonstrated that Hydrazinecarboxamide, 2-[1-(4-nitrophenyl)ethylidene]- exhibits notable inhibitory effects on certain enzymes involved in inflammatory and proliferative diseases. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its potent activity against cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. Additionally, its interaction with cellular redox systems has been investigated, revealing antioxidant properties that could be harnessed for neuroprotective or cardioprotective strategies.

Further investigations into its pharmacokinetic profile have revealed moderate bioavailability and metabolic stability, with efforts underway to improve these characteristics through structural modifications. Computational modeling studies have also provided insights into its binding modes with target proteins, aiding in the design of more potent analogs. These advancements underscore the compound's versatility as a scaffold for drug discovery.

Despite these promising findings, challenges remain in translating Hydrazinecarboxamide, 2-[1-(4-nitrophenyl)ethylidene]- into clinical applications. Toxicity profiles and off-target effects require further elucidation, and scalable synthesis methods must be developed to support preclinical studies. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, Hydrazinecarboxamide, 2-[1-(4-nitrophenyl)ethylidene]- represents a compelling case study in the intersection of chemical synthesis and biological activity. Its multifaceted properties position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research will be essential to unlock its full potential in the pharmaceutical landscape.